Cas no 2549066-58-0 (2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloro-1,3-benzoxazole)

• Product Name: 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloro-1,3-benzoxazole
• CAS No: 2549066-58-0
• MF: C₁₄H₁₂BrClN₄O
• MW: 367.628280639648
• CID: 5316619
• PubChem ID: 154883202
• Update Time: 2025-05-25

2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(4-Bromo-1H-pyrazol-1-yl)methyl]-1-azetidinyl]-6-chlorobenzoxazole
• AKOS040722872
• F6747-5480
• 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloro-1,3-benzoxazole
• 2549066-58-0

• Inchi： 1S/C14H12BrClN4O/c15-10-4-17-20(8-10)7-9-5-19(6-9)14-18-12-2-1-11(16)3-13(12)21-14/h1-4,8-9H,5-7H2
• InChI Key： WWQMACDQNNOLOY-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC1CN(C2=NC3C=CC(=CC=3O2)Cl)C1

Computed Properties

• Exact Mass: 365.98830g/mol
• Monoisotopic Mass: 365.98830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Density: 1.80±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.8±43.0 °C(Predicted)
• pka: 2.68±0.40(Predicted)

Additional information on 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloro-1,3-benzoxazole

2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloro-1,3-benzoxazole: A Comprehensive Overview

The compound 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloro-1,3-benzoxazole, with the CAS number 2549066-58-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule combines a benzoxazole core with an azetidine ring and a bromopyrazole substituent, creating a structure that exhibits intriguing biological properties.

Recent studies have highlighted the importance of benzoxazole derivatives in the development of new therapeutic agents. The benzoxazole moiety, characterized by its fused benzene and oxazole rings, is known for its ability to interact with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). In the case of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloro-1,3-benzoxazole, the substitution pattern further enhances its bioactivity. The presence of a chlorine atom at the 6-position of the benzoxazole ring contributes to its electronic properties, while the azetidine ring introduces structural rigidity and potential hydrogen bonding capabilities.

The azetidine ring, a four-membered saturated nitrogen-containing heterocycle, plays a crucial role in modulating the compound's pharmacokinetic properties. Its small size and rigidity make it an ideal scaffold for incorporating additional functional groups. In this compound, the azetidine ring is substituted with a (4-bromo-pyrazolyl)methyl group at the 3-position. Pyrazole, a five-membered aromatic heterocycle containing two nitrogen atoms, is well-known for its stability and ability to participate in hydrogen bonding. The bromine substituent on the pyrazole ring further enhances the compound's lipophilicity and may contribute to its binding affinity to specific biological targets.

Recent research has focused on the synthesis and optimization of similar compounds to improve their bioavailability and efficacy. For instance, studies have explored the use of microwave-assisted synthesis to streamline the production of this compound. Such methods not only enhance reaction efficiency but also reduce the environmental impact compared to traditional synthesis techniques. Additionally, computational modeling has been employed to predict the binding modes of this compound with various protein targets, providing valuable insights into its potential therapeutic applications.

The biological activity of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloro-1,3-benzoxazole has been evaluated in several in vitro assays. Early studies have demonstrated its ability to inhibit certain kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. Furthermore, preliminary pharmacokinetic studies suggest that this compound exhibits favorable absorption and distribution properties, making it a promising candidate for further preclinical testing.

In conclusion, 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yli}-6-chloro-, 2549066580 represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological profile make it an attractive candidate for drug development. As research continues to uncover its full potential, this compound may pave the way for novel therapeutic interventions in areas such as oncology and inflammation.